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Compound Name:
3-((2-

Hydroxyethyl)amino)propanol

Cat. No.: B098944 Get Quote

Technical Guide: 3-((2-
Hydroxyethyl)amino)propanol
CAS Number: 19344-29-7

Disclaimer: This document summarizes publicly available information for 3-((2-
Hydroxyethyl)amino)propanol. The scientific literature and public databases lack in-depth

studies regarding its specific applications in drug development, established biological signaling

pathways, or detailed experimental protocols. The information provided should be used for

research and development purposes only and handled by technically qualified individuals.[1]

Chemical and Physical Properties
3-((2-Hydroxyethyl)amino)propanol is a chemical compound with both amine and hydroxyl

functional groups.[2] Its fundamental properties are summarized below.
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Property Value Source(s)

Molecular Formula C₅H₁₃NO₂ [3][4][5]

Molecular Weight 119.16 g/mol [3][4][5]

IUPAC Name
3-(2-

hydroxyethylamino)propan-1-ol
[4]

Synonyms

3-((2-Hydroxyethyl)amino)-1-

propanol, N-(2-

hydroxyethyl)-3-amino-1-

propanol, 2-(3-

hydroxypropylamino)ethanol

[4]

Density 1.037 g/cm³ [3]

Boiling Point 259.4 °C at 760 mmHg [3]

Flash Point 137.9 °C [3]

Vapor Pressure 0.0019 mmHg at 25 °C [3]

Refractive Index 1.466 [3]

Purity Specification Typically ≥98% [1]

Applications and Research Context
Publicly available information on the specific applications of 3-((2-
Hydroxyethyl)amino)propanol is limited. It is primarily categorized as a chemical intermediate

for organic synthesis. Due to its bifunctional nature (containing both amine and hydroxyl

groups), it holds potential for use in the synthesis of a variety of other molecules.

General applications for similar amino alcohols include:

Chemical Synthesis: Acting as a foundational building block for more complex molecules,

such as dyes, surfactants, and corrosion inhibitors.[2]

pH Modifier: Use in formulations to adjust and buffer pH.
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Intermediates: Potential use in the synthesis of pharmaceuticals and agricultural chemicals.

[2][6]

It is important to note that while related compounds like 3-Amino-1-propanol and other amino

alcohols have documented roles in CO2 capture, drug synthesis, and as intermediates for

various therapeutics, specific research detailing the biological activity or drug development

applications for 3-((2-Hydroxyethyl)amino)propanol (CAS 19344-29-7) is not readily available

in the public domain.

Experimental Protocols
Detailed, peer-reviewed experimental protocols for the synthesis or application of 3-((2-
Hydroxyethyl)amino)propanol are not extensively documented in readily accessible

literature. A plausible, general synthesis approach would likely involve the reaction of 3-amino-

1-propanol with ethylene oxide.

Hypothetical Synthesis Workflow:

The diagram below illustrates a generalized workflow for a chemical synthesis experiment,

which could be adapted for the preparation of this compound. This is a conceptual

representation and not a validated protocol.
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Caption: A conceptual workflow for a typical organic synthesis experiment.
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Biological Activity and Signaling Pathways
There is no information available in the public domain or scientific literature detailing specific

biological activities or signaling pathway interactions for 3-((2-Hydroxyethyl)amino)propanol.
Research on its biological effects, toxicology, and pharmacology appears to be limited or not

published. Therefore, no signaling pathway diagrams can be provided.

Safety and Handling
According to safety data, this chemical is associated with the following hazards:

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).[1]

Precautionary Statements: P261 (Avoid breathing dust/fume/gas/mist/vapors/spray), P280

(Wear protective gloves/protective clothing/eye protection/face protection),

P305+P351+P338 (IF IN EYES: Rinse cautiously with water for several minutes. Remove

contact lenses, if present and easy to do. Continue rinsing).[1]

This compound is intended for research and development use only and must be handled by

qualified personnel using appropriate personal protective equipment in a well-ventilated area.

[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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